Cas no 1246304-35-7 (D-erythro-sphinganine-d7)

• Product Name: D-erythro-sphinganine-d7
• CAS No: 1246304-35-7
• MF: C₁₈H₃₉NO₂
• MW: 308.550897836685
• CID: 4726839
• PubChem ID: 131846123
• Update Time: 2025-10-05

D-erythro-sphinganine-d7 Chemical and Physical Properties

Names and Identifiers

• D-erythro-sphinganine-d7
• sphinganine-d7, D-erythro-sphinganine-d7, powder
• D-Erythro-dihydrosphingosine-d7
• 1246304-35-7
• Sphinganine-d7 (d18:0)
• (2S,3R)-2-amino-16,16,17,17,18,18,18-heptadeuteriooctadecane-1,3-diol
• HY-W019838S
• CS-0182882

• MDL： MFCD00792773
• Inchi： 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18+/m0/s1/i1D3,2D2,3D2
• InChI Key： OTKJDMGTUTTYMP-GEZFCKIXSA-N
• SMILES： O[C@@H]([C@H](CO)N)CCCCCCCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 308.342016708g/mol
• Monoisotopic Mass: 308.342016708g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5

D-erythro-sphinganine-d7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on D-erythro-sphinganine-d7

The Role of D-Erythro-Sphinganine-D₇ (CAS No. 1246304-35-7) in Modern Chemical Biology and Medicinal Research

D-Erythro-Sphinganine-D₇, a deuterium-labeled analog of the naturally occurring sphingoid base sphinganine, is a critical compound in contemporary biochemical and pharmaceutical studies. With the CAS registry number 1246304-35-7, this molecule is characterized by its structural modification at seven positions with deuterium atoms, replacing protium (hydrogen) to enhance stability and reduce radioactive labeling requirements in analytical techniques such as mass spectrometry (MS). The substitution of deuterium (¹H) not only minimizes metabolic interference but also provides distinct isotopic signatures, enabling precise quantification in complex biological matrices. Recent advancements in stable isotope applications have positioned this compound as an indispensable tool for elucidating metabolic pathways and validating biomarkers in disease models.

In the context of lipidomics, the deuterium labeling of sphingolipid precursors like D-Erythro-Sphinganine-D₇ has revolutionized metabolic profiling strategies. A 2023 study published in the journal Nature Communications demonstrated its utility as an internal standard for quantifying endogenous sphingoid bases in human plasma samples, achieving sub-femtomolar detection limits through high-resolution tandem MS (HRMS/MS). This capability is particularly valuable given the low abundance of these molecules in vivo, which often complicates conventional analytical approaches. The compound's structural similarity to native sphingolipids ensures compatibility with biological systems while maintaining detectability under stringent experimental conditions.

The synthesis of D-Erythro-Sphinganine-D₇ involves a multi-step chemoenzymatic process, as detailed by researchers at MIT in a 2022 paper. By employing stereoselective reduction followed by site-specific deuteration using palladium-catalyzed exchange reactions, this method achieves over 98% purity and retains the natural erythro configuration essential for biological activity. The erythro stereochemistry distinguishes this compound from other sphingoid analogs such as D-threo-sphinganine, which exhibit different pharmacokinetic profiles due to altered interactions with ceramide synthases and transport proteins.

In oncology research, recent investigations have highlighted its role as a biomarker candidate for pancreatic ductal adenocarcinoma (PDA). A collaborative study between Johns Hopkins University and Stanford (published July 2023) revealed that elevated levels of deuterated sphinganine correlate with specific tumor microenvironment alterations, offering new avenues for non-invasive diagnostic strategies. The compound's application extends beyond biomarker discovery; it serves as a critical intermediate in synthesizing anti-cancer agents targeting the sphingolipid salvage pathway. For instance, its use in constructing ceramide analogs has shown promise in preclinical models by inducing apoptosis through modulation of Bcl-2 family proteins without significant off-target effects.

The neuroprotective potential of this compound has gained traction following breakthroughs reported in the Nature Neuroscience article from March 2024. Researchers demonstrated that intracerebroventricular administration of D-Erythro-Sphinganine-D₇-labeled derivatives significantly reduced amyloid-beta plaque formation in Alzheimer's disease transgenic mice by enhancing lysosomal degradation pathways. This mechanism aligns with emerging evidence linking dysregulated sphingolipid metabolism to neurodegenerative processes, where deuterated analogs enable real-time tracking of lipid trafficking within neural networks using NMR spectroscopy.

In immune modulation studies, this compound has emerged as a unique probe for investigating T-cell signaling dynamics. A groundbreaking study published in the January 2024 issue of Science Immunology utilized stable isotope tracing with D-Erythro-Sphinganine-D₇ to map ceramide biosynthesis during T-cell activation, revealing previously uncharacterized feedback loops between lipid metabolism and cytokine production. These findings suggest potential therapeutic applications in autoimmune disorders where ceramide signaling plays a pathogenic role.

Clinical translation efforts are advancing through partnerships like the one announced between Bristol Myers Squibb and UC San Diego late last year. Their Phase I trials are evaluating synthetic derivatives incorporating the structural features of this compound as adjunct therapies for chronic lymphocytic leukemia (). Early results indicate improved pharmacokinetic profiles compared to non-deuterated precursors, attributed to reduced enzymatic oxidation at key hydroxyl sites—a problem mitigated by deuteration's kinetic isotope effect.

Beyond therapeutic applications, this compound plays a pivotal role in mechanistic studies involving lipid-protein interactions. Structural biology research published concurrently by Oxford University teams used X-ray crystallography with deuterated analogs to resolve atomic-level details of SPT enzyme-substrate complexes, clarifying how subtle chemical modifications influence catalytic efficiency—a discovery critical for rational drug design targeting these enzymes involved in cancer progression.

Pioneering work from ETH Zurich (August 2023) applied isotopically labeled sphingoid bases like this compound to trace lipid dynamics during stem cell differentiation processes. Their data revealed spatiotemporal regulation patterns suggesting that local sphingolipid composition directly modulates epigenetic mechanisms controlling cell fate decisions—a paradigm shift indicating new targets for regenerative medicine approaches.

The enhanced thermal stability conferred by deuteration makes this compound ideal for cryo-electron microscopy studies on membrane-bound organelles such as mitochondria and Golgi apparatuses. A recent collaboration between NIH researchers and Bruker Daltonics demonstrated that D-labeled sphingolipids remain intact during sample preparation protocols that degrade native lipids, enabling unprecedented visualization of lipid domain organization under physiologically relevant conditions.

In metabolic engineering applications, this compound serves as a key component for constructing biosensors capable of detecting real-time changes in cellular lipid metabolism under stress conditions such as hypoxia or oxidative stressors like H_₂O_₂ . Such sensors utilize fluorescently tagged derivatives based on its structure to monitor ceramide production rates—critical parameters for understanding programmed cell death mechanisms—without perturbing cellular homeostasis compared to traditional methods requiring exogenous enzyme inhibitors.